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Introduction

Electroantennography (EAG) is a powerful electrophysiological technique used to measure the
summed electrical response of olfactory sensory neurons on an insect's antenna to a volatile
stimulus. This method provides valuable insights into which chemical compounds an insect can
detect, making it an indispensable tool in chemical ecology, pest management research, and
the development of semiochemical-based attractants and repellents. (Z)-11-tetradecenal is a
common sex pheromone component for various moth species, particularly within the Tortricidae
family, such as the obliquebanded leafroller (Choristoneura rosaceana).[1] This document
provides a detailed protocol for conducting EAG recordings using (Z)-11-tetradecenal as the
stimulus, targeted at researchers, scientists, and professionals in drug and semiochemical
development.

Olfactory Signaling Pathway

The detection of (Z)-11-tetradecenal by a male moth antenna initiates a cascade of events that
translates a chemical signal into an electrical one. The hydrophobic pheromone molecule
enters the aqueous environment of the sensory hair (sensillum) through pores in the cuticle.
Inside the sensillum lymph, it is bound by a Pheromone Binding Protein (PBP) which transports
it to the dendritic membrane of an Olfactory Receptor Neuron (ORN). The pheromone-PBP
complex then interacts with a specific Olfactory Receptor (OR), leading to the opening of ion
channels and the generation of a receptor potential. This depolarization, if it reaches the
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threshold, triggers a series of action potentials that travel down the axon of the ORN to the
antennal lobe of the brain for further processing.
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Caption: Olfactory signaling pathway of (Z)-11-tetradecenal in an insect sensillum.

Experimental Protocol

This protocol outlines the necessary steps for performing EAG measurements with (2)-11-
tetradecenal on the antennae of a representative tortricid moth, such as Choristoneura
rosaceana.

Materials and Equipment

e Insect Subjects: 1-3 day old male moths (e.g., Choristoneura rosaceana).
e (Z)-11-Tetradecenal: High purity standard (>95%).
e Solvent: Hexane or paraffin oil (high purity).

» Recording Electrodes: Glass capillaries pulled to a fine tip, filled with saline solution (e.g.,
Ringer's solution) or an electrically conductive gel.
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o Reference Electrode: Similar to the recording electrode.

e Micromanipulators: For precise positioning of the electrodes.

e Microscope: For observing the antenna and electrode placement.

o EAG Probe/Amplifier: To amplify the antennal signal (e.g., Syntech EAG system).

o Data Acquisition System: A computer with appropriate software (e.g., Syntech AutoSpike) to
record and analyze the EAG signals.

» Stimulus Delivery System: A device that delivers a controlled puff of air through a Pasteur
pipette containing the odorant source.

 Filter Paper: Small strips to act as the odorant dispenser.

¢ Miscellaneous: Dissection tools (fine scissors, forceps), dental wax or modeling clay for
immobilization.

Methods

1. Preparation of Stimulus Cartridges: a. Prepare serial dilutions of (Z2)-11-tetradecenal in the
chosen solvent (e.g., hexane) to achieve a range of concentrations (e.g., 0.01 ng/uL to 100 ng/
uL). b. Apply 10 pL of each dilution onto a small strip of filter paper. c. Allow the solvent to
evaporate for approximately 30-60 seconds. d. Place the filter paper strip inside a labeled
Pasteur pipette. e. Prepare a control pipette containing filter paper with 10 pL of the solvent
only.

2. Insect Preparation: a. Anesthetize a male moth by cooling it on ice or with a brief exposure to
CO2. b. Carefully excise one antenna at its base using fine scissors. c. Mount the excised
antenna between the two electrodes using a small amount of conductive gel to ensure good
electrical contact. Alternatively, the moth can be immobilized in a pipette tip with the head and
antennae exposed, and the electrodes can be placed in contact with the antenna and a
reference point on the head.

3. EAG Recording Setup: a. Position the antennal preparation under the microscope. b. Using
micromanipulators, carefully bring the recording electrode into contact with the distal end of the
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antenna and the reference electrode into contact with the basal end. c. Connect the electrodes
to the EAG amplifier. d. Place the outlet of the stimulus delivery system approximately 1 cm
from the antenna, ensuring a constant, gentle stream of purified and humidified air flows over

the preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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